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Compound of Interest

Compound Name: ONO-8711

Cat. No.: B1677322

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the proper storage and handling of ONO-8711 stock
solutions to prevent degradation and ensure experimental success.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for preparing ONO-8711 stock solutions?

Al: ONO-8711 can be dissolved in various organic solvents. For biological experiments, it is
common to first dissolve the compound in a water-miscible organic solvent such as Dimethyl
Sulfoxide (DMSO), and then make further dilutions in aqueous buffers or cell culture media.
One recommended solvent system for in vivo studies involves a mixture of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline.

Q2: What are the optimal storage conditions for ONO-8711 stock solutions?

A2: To prevent degradation, ONO-8711 stock solutions should be stored at low temperatures.
For the dicyclohexylamine salt of ONO-8711, it is recommended to store stock solutions at
-80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1
month).[1] Always store the solutions in tightly sealed vials to avoid evaporation and
contamination.

Q3: Is ONO-8711 light-sensitive?
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A3: While specific data on the light sensitivity of ONO-8711 is not extensively available, it is a
general best practice for all research compounds to protect stock solutions from light to
minimize the risk of photodegradation. Therefore, it is recommended to store ONO-8711
solutions in amber vials or tubes, or in a light-proof container.

Q4: | observe precipitation in my ONO-8711 stock solution after thawing. What should | do?

A4: Precipitation can sometimes occur when stock solutions are thawed. To redissolve the
compound, you can gently warm the vial and/or use sonication.[1] Ensure the solution is clear
before making any dilutions for your experiments.

Q5: What is the difference between ONO-8711 and ONO-8711 dicyclohexylamine? Which form
should | use?

A5: ONO-8711 dicyclohexylamine is a salt form of ONO-8711. This salt form is often preferred
for research purposes as it typically exhibits enhanced water solubility and stability compared
to the free acid form.[2] For most applications, the dicyclohexylamine salt is a suitable choice.

Q6: How stable is ONO-8711 in aqueous solutions or cell culture media?

A6: Specific quantitative data on the stability of ONO-8711 in aqueous solutions or cell culture
media over extended periods is not readily available in the public domain. It is recommended to
prepare fresh dilutions from your frozen stock solution for each experiment. Avoid storing ONO-
8711 in aqueous solutions for long periods, as this may lead to degradation. If your
experimental design requires prolonged incubation, it is advisable to perform a stability test
under your specific conditions.

Data Summary
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Parameter Recommended Condition

Storage Temperature -80°C (long-term) or -20°C (short-term)[1]

Up to 6 months at -80°C; Up to 1 month at

Storage Duration
-20°C[1]

DMSO for initial stock; further dilution in

Recommended Solvent ] ]
appropriate buffers or media.

Recommended; store in amber vials or protect

Light Protection ]
from light.

Dicyclohexylamine salt is preferred for

Form N N
enhanced solubility and stability.[2]

Experimental Protocols
Protocol for Preparation of ONO-8711 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ONO-8711
(dicyclohexylamine salt, MW: 621.9 g/mol ) in DMSO.

Materials:

e ONO-8711 dicyclohexylamine powder

o Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

« Sterile microcentrifuge tubes or vials (amber or wrapped in foil)
o Calibrated pipette and sterile tips

o Vortex mixer

e Sonicator (optional)

Procedure:
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o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 6.219
mg of ONO-8711 dicyclohexylamine.

» Weigh the compound: Carefully weigh the calculated amount of ONO-8711
dicyclohexylamine powder in a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of sterile DMSO to the tube containing the ONO-8711 powder.

e Dissolve the compound: Vortex the tube until the powder is completely dissolved. If
necessary, gently warm the tube or use a sonicator to aid dissolution. Visually inspect the
solution to ensure there are no visible particles.

» Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile, light-
protected tubes. This will prevent repeated freeze-thaw cycles of the main stock.

o Label and store: Clearly label the aliquots with the compound name, concentration, solvent,
and date of preparation. Store the aliquots at -80°C for long-term storage or -20°C for short-
term storage.

Visualizations
ONO-8711 Mechanism of Action
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Caption: ONO-8711 acts as a selective antagonist to the EP1 receptor.

ONO-8711 Signaling Pathway
ONO-8711

Blocked
I
]
]
]
]
1

Prostaglandin E2 (PGE2)
!
/
/

Binds & Activates ///
C&&Membraﬂe
/
~

EP1 Receptor »

Gq Protein Activation

Phospholipase C (PLC) Activation

IP3 & DAG Production

Intracellular Ca2+
REEEEE

Downstream Cellular Response
(e.g., inflammation, pain signaling)

Click to download full resolution via product page

5/8 Tech Support

© 2025 BenchChem. All rights reserved.


https://www.benchchem.com/product/b1677322?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Experimental Workflow for Stock Solution Preparation

ONO-8711 Stock Solution Preparation Workflow
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Caption: Workflow for preparing ONO-8711 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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